Cas no 2229119-62-2 (2-(2-bromo-5-fluorophenyl)-2-methylpropanal)

• Product Name: 2-(2-bromo-5-fluorophenyl)-2-methylpropanal
• CAS No: 2229119-62-2
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 5810836
• PubChem ID: 165709993
• Update Time: 2025-05-24

2-(2-bromo-5-fluorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-fluorophenyl)-2-methylpropanal
• 2229119-62-2
• EN300-1938094

• Inchi： 1S/C10H10BrFO/c1-10(2,6-13)8-5-7(12)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： GOBQJHXCTPAWNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C=O)(C)C)F

Computed Properties

• Exact Mass: 243.98991g/mol
• Monoisotopic Mass: 243.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-bromo-5-fluorophenyl)-2-methylpropanal

Research Brief on 2-(2-bromo-5-fluorophenyl)-2-methylpropanal (CAS: 2229119-62-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-bromo-5-fluorophenyl)-2-methylpropanal (CAS: 2229119-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the unique structural features of 2-(2-bromo-5-fluorophenyl)-2-methylpropanal, which make it a valuable building block for the synthesis of more complex molecules. The presence of both bromo and fluoro substituents on the phenyl ring, combined with the aldehyde functionality, allows for diverse chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and GPCR modulators, demonstrating its utility in targeting key pathways involved in cancer and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 2-(2-bromo-5-fluorophenyl)-2-methylpropanal as a key intermediate in the development of a new class of BTK inhibitors. The compound's ability to undergo selective cross-coupling reactions was leveraged to introduce various heterocyclic moieties, resulting in compounds with improved potency and selectivity. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the potential of this scaffold in the treatment of B-cell malignancies.

Another area of active research involves the use of 2-(2-bromo-5-fluorophenyl)-2-methylpropanal in the synthesis of fluorinated analogs of biologically active molecules. The incorporation of fluorine atoms is a well-established strategy in medicinal chemistry to enhance metabolic stability and bioavailability. Recent work has demonstrated that derivatives of this compound exhibit favorable pharmacokinetic properties, including improved membrane permeability and resistance to oxidative metabolism, making them attractive candidates for further development.

From a synthetic chemistry perspective, advances in catalytic systems have enabled more efficient and sustainable routes to 2-(2-bromo-5-fluorophenyl)-2-methylpropanal. A 2024 publication in Organic Letters described a palladium-catalyzed carbonylative coupling approach that significantly reduces the number of steps required for its synthesis while maintaining high yields and purity. This methodological improvement is particularly relevant for scale-up processes in pharmaceutical manufacturing.

Looking forward, the versatility of 2-(2-bromo-5-fluorophenyl)-2-methylpropanal suggests it will continue to play an important role in drug discovery efforts. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a starting material for the development of covalent inhibitors. As the understanding of its reactivity and biological potential deepens, this compound is likely to feature prominently in the next generation of small-molecule therapeutics.